Cas no 57591-82-9 (ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)
57591-82-9 structure
Product Name:ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
CAS No:57591-82-9
MF:C8H12N2O2S
MW:200.258080482483
CID:382822
PubChem ID:3686505
Update Time:2025-04-19
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylicacid, 2,3-dihydro-2-imino-3,4-dimethyl-, ethyl ester
- 2-IMINO-3,4-DIMETHYL-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 5-Carbethoxy-3,4-dimethyl-2-imino-4-thiazolin
- 5-ethoxycarbonyl-3,4-dimethyl-2-imino-4-thiazoline
- AC1MVOJL
- AC1Q32CX
- AG-G-03332
- CTK5A7123
- EN300-02290
- ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
- 57591-82-9
- F2146-0117
- ethyl 2-imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
- DTXSID00395049
- AKOS000122156
-
- Inchi: 1S/C8H12N2O2S/c1-4-12-7(11)6-5(2)10(3)8(9)13-6/h9H,4H2,1-3H3
- InChI Key: OFICIDXFDUJWKG-UHFFFAOYSA-N
- SMILES: S1C(=N)N(C)C(C)=C1C(=O)OCC
Computed Properties
- Exact Mass: 200.06206
- Monoisotopic Mass: 200.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 268.8°Cat760mmHg
- Flash Point: 116.4°C
- Refractive Index: 1.583
- PSA: 53.39
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E287361-100mg |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E287361-500mg |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 500mg |
$ 295.00 | 2022-06-05 | ||
| TRC | E287361-1g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 1g |
$ 475.00 | 2022-06-05 | ||
| Enamine | EN300-02290-0.05g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 0.05g |
$612.0 | 2025-02-21 | |
| Enamine | EN300-02290-0.1g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 0.1g |
$640.0 | 2025-02-21 | |
| Enamine | EN300-02290-0.25g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 0.25g |
$670.0 | 2025-02-21 | |
| Enamine | EN300-02290-0.5g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 0.5g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-02290-1.0g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 1.0g |
$728.0 | 2025-02-21 | |
| Enamine | EN300-02290-2.5g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 2.5g |
$1428.0 | 2025-02-21 | |
| Enamine | EN300-02290-5.0g |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate |
57591-82-9 | 95.0% | 5.0g |
$2110.0 | 2025-02-21 |
ethyl 2-imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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